Cas no 476625-93-1 (N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide
• CAS No: 476625-93-1
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 6001273
• PubChem ID: 5199131
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide
• Benzamide, N-2-benzothiazolyl-4-[(di-2-propen-1-ylamino)sulfonyl]-
• N-(benzo[d]thiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide
• AKOS024598102
• N-(1,3-benzothiazol-2-yl)-4-[bis(prop-2-en-1-yl)sulfamoyl]benzamide
• F0715-0013
• N-(1,3-benzothiazol-2-yl)-4-[bis(prop-2-enyl)sulfamoyl]benzamide
• 476625-93-1
• Oprea1_568227

• Inchi： 1S/C20H19N3O3S2/c1-3-13-23(14-4-2)28(25,26)16-11-9-15(10-12-16)19(24)22-20-21-17-7-5-6-8-18(17)27-20/h3-12H,1-2,13-14H2,(H,21,22,24)
• InChI Key： USEJABQTHKGPBZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 413.08678382g/mol
• Monoisotopic Mass: 413.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• pka: 8.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide (CAS No. 476625-93-1)

The compound N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide (CAS No. 476625-93-1) is a specialized organic molecule with a unique structural framework. Its benzothiazole and sulfamoylbenzamide moieties make it a subject of interest in pharmaceutical and materials science research. The presence of allyl groups (prop-2-en-1-yl) further enhances its reactivity, enabling applications in polymer chemistry and drug design. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide has surged, driven by their utility in medicinal chemistry and agrochemical development. The compound's CAS No. 476625-93-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its sulfonamide group is particularly noteworthy, as it is often associated with antimicrobial and anti-inflammatory properties, aligning with current trends in antibiotic resistance research.

The synthesis of N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are optimized for yield and purity, making the compound a valuable reference standard in analytical chemistry. Its UV-absorbing properties also position it as a candidate for photostabilizers in coatings and plastics, addressing growing concerns about material degradation under environmental stress.

From a commercial perspective, CAS No. 476625-93-1 is cataloged by leading chemical suppliers as a research-grade reagent. Its applications span drug discovery, where it serves as a building block for novel therapeutics, and material science, where its cross-linking potential is exploited for advanced polymers. The compound's benzothiazole core is also linked to fluorescence properties, making it useful in imaging probes and sensor technologies.

Environmental and safety profiles of N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide are rigorously evaluated to ensure compliance with global REACH and GHS standards. Its low ecotoxicity and biodegradability metrics align with the green chemistry movement, a hot topic among sustainable innovation advocates. As industries prioritize eco-friendly alternatives, this compound's balanced performance and safety data make it a viable candidate.

In summary, N-(1,3-benzothiazol-2-yl)-4-bis(prop-2-en-1-yl)sulfamoylbenzamide (CAS No. 476625-93-1) exemplifies the convergence of chemical versatility and practical utility. Its role in life sciences and industrial applications continues to expand, fueled by interdisciplinary research and technological advancements. For scientists and manufacturers alike, this compound represents a high-value intermediate with untapped potential.